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Compound of Interest

Compound Name: potassium ethyl sulfate

Cat. No.: B1613719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of potassium ethyl sulfate, a significant

organosulfate compound. It details its chemical and physical properties, synthesis protocols,

and relevant biological context. This guide is intended to serve as a valuable resource for

professionals in research and development.

Chemical Identity and Physical Properties
Potassium ethyl sulfate, also known as ethylsulfuric acid potassium salt, is the potassium salt

of ethyl hydrogen sulfate. It is classified as an organic metal salt[1].
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Property Value Reference(s)

CAS Number 563-17-7 [1][2][3]

Molecular Formula C₂H₅KO₄S [2][3]

Molecular Weight 164.22 g/mol [2][3][4]

IUPAC Name potassium ethyl sulfate [2]

Synonyms

Potassium ethyl sulphate,

Ethyl potassium sulfate,

ETHYLSULFURIC ACID

POTASSIUM SALT, Sulfuric

acid monoethyl ester

potassium salt

[1][2]

Appearance White solid [5]

Physicochemical Properties
Quantitative data for properties such as melting point, boiling point, and density for potassium
ethyl sulfate are not readily available in the cited literature. Values for related compounds like

potassium sulfate (Melting Point: 1067 °C, Boiling Point: 1689 °C) are documented but should

not be considered representative of potassium ethyl sulfate due to significant structural

differences[5].

Property Value Reference(s)

Solubility

Ethanol (at 20°C): 0.33 g / 100

gPropanol: 0.15 g / 100

gIsopropanol: 0.5 g / 100

gWater: Partly soluble,

crystallizes easily from

solution.

[6]
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Spectroscopic information is crucial for the identification and characterization of potassium
ethyl sulfate.

Spectroscopic Data Summary
Technique Solvent/Method

Key Features /
Notes

Reference(s)

¹H NMR D₂O
Spectral data is

available.
[1]

¹³C NMR Deuterium Oxide
Spectral data is

available.
[7]

FTIR Not specified
Infrared spectrum is

available.
[2]

Mass Spectrometry

(LC-ESI-MS/MS)
Negative Ion Mode

Precursor Ion [M-H]⁻:

m/z 125Product Ions:

m/z 97 [HSO₄]⁻, m/z

80 [SO₃]⁻Data

corresponds to the

ethyl sulfate anion.

[8]

Experimental Protocols
Synthesis of Potassium Ethyl Sulfate
A common laboratory-scale synthesis involves a two-step process starting from ethanol and

sulfuric acid[9].

Methodology:

Formation of Ethyl Hydrogen Sulfate: Slowly add 20 ml of concentrated sulfuric acid to 80 ml

of ethyl alcohol with shaking. The reaction is exothermic. Heat the mixture under reflux for 2-

3 hours. This produces ethyl hydrogen sulfate alongside unreacted starting materials[9].

Neutralization: Cool the reaction mixture and pour it into 500 ml of cold water with stirring.

Neutralize the solution by adding calcium carbonate. This converts residual sulfuric acid to

insoluble calcium sulfate and the ethyl hydrogen sulfate to its soluble calcium salt[9].
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Filtration: Gently heat the neutralized mixture and then filter to remove the precipitated

calcium sulfate. Wash the precipitate with a small amount of water[9].

Formation of Potassium Salt: Heat the clear filtrate and add a solution of approximately 50 g

of potassium carbonate in small portions until the solution is strongly alkaline. This

precipitates calcium as calcium carbonate[10][11].

Isolation of Crude Product: Remove the precipitated calcium salts by filtration. Evaporate the

filtrate to dryness to obtain crude potassium ethyl sulfate[9].

Purification: Purify the crude product by recrystallization from methanol[9].

Conceptual Analytical Protocol: LC-MS/MS Detection
Based on forensic methodologies for detecting ethyl sulfate as a biomarker, a confirmatory

analysis can be developed[8].

Methodology:

Sample Preparation: Prepare a standard solution of potassium ethyl sulfate in a suitable

solvent (e.g., water or a water/methanol mixture).

Chromatography: Employ a liquid chromatography (LC) system, likely with a gradient elution,

for separation.

Mass Spectrometry: Utilize a tandem mass spectrometer (MS/MS) with an electrospray

ionization (ESI) source operating in negative ion mode.

Detection: Monitor the transition of the precursor ion of the ethyl sulfate anion (m/z 125) to its

characteristic product ions (m/z 97 and m/z 80) for sensitive and specific detection[8].

Biological Context and Safety
Metabolic Formation of Ethyl Sulfate
Potassium ethyl sulfate is not known to be a direct modulator of specific signaling pathways.

However, the ethyl sulfate anion is a known minor metabolite of ethanol in humans, making it a

valuable biomarker for alcohol consumption[8][12]. Its formation occurs primarily in the liver.
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The metabolic process involves the sulfonation of ethanol, catalyzed by sulfotransferase

enzymes (SULTs), with SULT1A1 being a key contributor. This process is part of the body's

phase II detoxification pathways[12]. The formation of ethyl sulfate can be inhibited by certain

dietary polyphenols, such as quercetin and kaempferol, which also undergo sulfonation and

can act as competitive inhibitors[12].

Safety and Handling
General Handling: Handle in a well-ventilated area. Wear suitable protective clothing, gloves,

and safety goggles[8].

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[8].

Hazards: Not classified as a hazardous substance or mixture under the Globally Harmonized

System (GHS)[11].
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Caption: Workflow for the laboratory synthesis of potassium ethyl sulfate.

Metabolic Pathway: Formation of Ethyl Sulfate from
Ethanol
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Caption: Metabolic sulfonation of ethanol to ethyl sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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